Pyrimidine-2-carbonyl chloride

• IUPAC Name: pyrimidine-2-carbonyl chloride
• InChI: InChI=1S/C5H3ClN2O/c6-4(9)5-7-2-1-3-8-5/h1-3H
• InChI Key: FOVRZAGACROHCK-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(N=C1)C(=O)Cl
• Molecular Formula: C5H3ClN2O
• DSSTOX Substance ID: DTXSID50593432
• Molecular Weight: 142.54 g/mol
• CAS RN: 220769-83-5

Description

Pyrimidine-2-carbonyl chloride is a chemical compound with the molecular formula C5H3ClN2O. Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring.

Synthesis Analysis

There are numerous methods for the synthesis of pyrimidines. For instance, a ZnCl2-catalyzed three-component coupling reaction allows the synthesis of various 4,5-disubstituted pyrimidine derivatives in a single step from functionalized enamines, triethyl orthoformate, and ammonium acetate.

Molecular Structure Analysis

The molecular structure of pyrimidine-2-carbonyl chloride is characterized by the presence of a pyrimidine ring, which is an aromatic heterocyclic compound containing two nitrogen atoms.

Chemical Reactions Analysis

Pyrimidine-2-carbonyl chloride can undergo various chemical reactions. For example, 2-chloro-4-(1 ‘,3-dithian-2’-yl)pyrimidine reacted with N,N-dimethylethylenediamine to give 2-[(N,N-dimethylaminoethyl)amino]-4-(1 ‘,3’-dithian-2 -yl) pyrimidine.

Physical And Chemical Properties Analysis

The molecular weight of Pyrimidine-2-carbonyl chloride is 142.54. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis of Pyrimidine and Related Heterocyclic Compounds

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Transition-Metal Catalyzed Synthesis of Pyrimidines

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Biological and Medical Applications

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Synthesis of Fluorescent Dyes

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Synthesis of Photographic and Electroluminescent Materials

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Synthesis of Organic Semiconductors

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Mechanism of Action

Target of Action

Pyrimidine-2-carbonyl chloride, like other pyrimidine derivatives, is known to interact with a variety of biological targets. These include certain vital inflammatory mediators such as prostaglandin E2, inducible nitric oxide synthase, tumor necrosis factor-α, nuclear factor κB, leukotrienes, and some interleukins . These targets play crucial roles in the body’s inflammatory response and are key to the compound’s anti-inflammatory effects .

Mode of Action

The mode of action of pyrimidine-2-carbonyl chloride is primarily associated with its inhibitory response against the expression and activities of its targets . Like other non-steroidal anti-inflammatory drugs (NSAIDs), pyrimidine-based anti-inflammatory agents function by suppressing the activity of COX-1 and COX-2 enzymes, thus reducing the generation of prostaglandin E2 .

Biochemical Pathways

Pyrimidine-2-carbonyl chloride, as part of the broader class of pyrimidines, is involved in several biochemical pathways. Pyrimidine synthesis and metabolism play major roles in controlling embryonic and fetal development and organogenesis . In neurodevelopment, purinergic transmission and purine and pyrimidine metabolism are key to the correct sequential generation of different signaling molecules .

Result of Action

The result of the action of Pyrimidine-2-carbonyl chloride is primarily seen in its anti-inflammatory effects. By inhibiting the expression and activities of certain inflammatory mediators, it can exhibit potent anti-inflammatory effects . This can lead to a reduction in inflammation and associated symptoms in the body.

Safety and Hazards

Pyrimidine-2-carbonyl chloride is classified as a dangerous substance. It can cause skin irritation (H315), serious eye damage (H318), and may cause respiratory irritation (H335). Precautionary measures include avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes.

Future Directions

Recent developments in the synthesis of pyrimidines have focused on different types of cycloadditions, leading to the formation of the pyrimidine ring. Future research may continue to explore new synthesis methods and the potential pharmacological effects of pyrimidine derivatives.

Synthesis routes and methods

Procedure details

A stirred mixture of 0.837 g of 2-pyrimidinecarboxylic acid hydrochloride (prepared as described in S. Gronowitz et al. Ark. Chem, 1964, 22, 66-82), 30 mL of CHCl3 and 2 mL of thionyl chloride was heated at reflux for 12 h. After cooling to r.t., the suspension was filtered and the filtrate was evaporated to dryness in vacuo to afford 0.306 g (67%) of the title compound as a green solid used in the next step without further purification.